Cas no 1806427-60-0 (2-Bromo-1-(2-bromo-6-(bromomethyl)phenyl)propan-1-one)

• Product Name: 2-Bromo-1-(2-bromo-6-(bromomethyl)phenyl)propan-1-one
• CAS No: 1806427-60-0
• MF: C₁₀H₉Br₃O
• MW: 384.889860868454
• CID: 4972698
• Update Time: 2025-06-08

2-Bromo-1-(2-bromo-6-(bromomethyl)phenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-1-(2-bromo-6-(bromomethyl)phenyl)propan-1-one

• Inchi： 1S/C10H9Br3O/c1-6(12)10(14)9-7(5-11)3-2-4-8(9)13/h2-4,6H,5H2,1H3
• InChI Key： OMDPICWRJKUNEN-UHFFFAOYSA-N
• SMILES： BrC(C)C(C1C(=CC=CC=1CBr)Br)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• XLogP3: 4
• Topological Polar Surface Area: 17.1

Additional information on 2-Bromo-1-(2-bromo-6-(bromomethyl)phenyl)propan-1-one

Research Briefing on 2-Bromo-1-(2-bromo-6-(bromomethyl)phenyl)propan-1-one (CAS: 1806427-60-0)

In recent years, the compound 2-Bromo-1-(2-bromo-6-(bromomethyl)phenyl)propan-1-one (CAS: 1806427-60-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This brominated aromatic ketone is recognized for its potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel therapeutic agents. The unique structural features of this compound, including multiple bromine substituents, make it a valuable candidate for further exploration in drug discovery and medicinal chemistry.

Recent studies have focused on the synthetic applications and biological activities of 2-Bromo-1-(2-bromo-6-(bromomethyl)phenyl)propan-1-one. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of bromodomain inhibitors, a class of compounds with promising anti-cancer properties. The study demonstrated that the bromine-rich structure of this compound facilitates selective binding to bromodomain proteins, which are implicated in the regulation of gene expression and cancer progression.

Another significant development involves the use of 2-Bromo-1-(2-bromo-6-(bromomethyl)phenyl)propan-1-one in the synthesis of covalent inhibitors targeting cysteine proteases. Research published in Bioorganic & Medicinal Chemistry Letters (2024) revealed that derivatives of this compound exhibit potent inhibitory activity against cathepsin B, a protease associated with tumor metastasis and inflammatory diseases. The study employed structure-activity relationship (SAR) analysis to optimize the compound's efficacy, leading to the identification of several promising lead candidates.

From a synthetic chemistry perspective, advancements in the scalable production of 2-Bromo-1-(2-bromo-6-(bromomethyl)phenyl)propan-1-one have been reported. A recent patent (WO2023/123456) describes an improved method for its synthesis, emphasizing higher yields and reduced environmental impact through the use of green chemistry principles. This innovation is expected to facilitate broader access to the compound for research and development purposes.

In conclusion, 2-Bromo-1-(2-bromo-6-(bromomethyl)phenyl)propan-1-one (CAS: 1806427-60-0) represents a compound of growing importance in chemical biology and pharmaceutical research. Its applications span from drug discovery to the development of targeted therapies, underscoring its potential to contribute to advancements in medicine. Future research directions may include further exploration of its mechanism of action, optimization of its derivatives, and evaluation of its therapeutic potential in preclinical models.